1-(1-Ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-3-(4-methoxyphenyl)urea

• IUPAC Name: 1-(1-ethyl-2-oxobenzo[cd]indol-6-yl)-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C21H19N3O3/c1-3-24-18-12-11-17(15-5-4-6-16(19(15)18)20(24)25)23-21(26)22-13-7-9-14(27-2)10-8-13/h4-12H,3H2,1-2H3,(H2,22,23,26)
• InChI Key: PRMATKNSLZABBT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)NC4=CC=C(C=C4)OC)C=CC=C3C1=O
• Molecular Formula: C21H19N3O3
• Molecular Weight: 361.4 g/mol

Description

1-(1-Ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-3-(4-methoxyphenyl)urea, also known as EKI-785, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in tumor progression.

Scientific Research Applications

Synthesis and Crystal Structure Analysis

Research has focused on the synthesis and structural characterization of related compounds, providing insights into their molecular arrangement and potential for further modification. For example, the synthesis and crystal structure of a compound with antitumor activities were studied, revealing its potential for further development in cancer treatment (Ch Hu et al., 2018). Such studies are crucial for understanding the chemical and physical properties of these compounds, paving the way for their application in medicinal chemistry.

Antitumor Activities

The antitumor potential of compounds structurally related to "1-(1-Ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-3-(4-methoxyphenyl)urea" has been a significant area of investigation. Researchers have explored their activities against various cancer cell lines, aiming to understand their mechanisms of action and potential therapeutic applications. The compound mentioned above was analyzed for its antitumor activity using MTT assay, and its interactions with CDK4 protein were studied, indicating its potential in cancer therapy (Ch Hu et al., 2018).

Pharmaceutical Intermediate Synthesis

The synthesis of ureas and their applications in creating pharmaceutical intermediates is another critical area of research. The ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement has shown the efficient synthesis of ureas from carboxylic acids, demonstrating a milder, environmentally friendly, and cost-effective method for producing ureas, including those related to "1-(1-Ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-3-(4-methoxyphenyl)urea" (Kishore Thalluri et al., 2014).